Cas no 1249016-54-3 (1-methanesulfonylcyclopentane-1-carbonitrile)

• Product Name: 1-methanesulfonylcyclopentane-1-carbonitrile
• CAS No: 1249016-54-3
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• MDL: MFCD16766456
• CID: 2120356
• PubChem ID: 62474358
• Update Time: 2025-10-29

1-methanesulfonylcyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfonyl)cyclopentanecarbonitrile
• 1-methanesulfonylcyclopentane-1-carbonitrile
• Cyclopentanecarbonitrile, 1-(methylsulfonyl)-
• Z2230911252

• MDL： MFCD16766456
• Inchi： 1S/C7H11NO2S/c1-11(9,10)7(6-8)4-2-3-5-7/h2-5H2,1H3
• InChI Key： CRAMXHOBVGJTSH-UHFFFAOYSA-N
• SMILES： S(C)(C1(C#N)CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 284
• Topological Polar Surface Area: 66.3

Additional information on 1-methanesulfonylcyclopentane-1-carbonitrile

Introduction to 1-methanesulfonylcyclopentane-1-carbonitrile (CAS No. 1249016-54-3)

1-methanesulfonylcyclopentane-1-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1249016-54-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrile-substituted sulfonyl compounds, which are widely recognized for their versatile applications in drug discovery and synthetic chemistry. The unique structural features of this molecule, including its cyclopentane ring and the presence of both a methanesulfonyl and a nitrile group, make it a valuable intermediate in the synthesis of complex bioactive molecules.

The structure of 1-methanesulfonylcyclopentane-1-carbonitrile consists of a five-membered cyclopentane ring substituted with a methanesulfonyl group at the 1-position and a nitrile group at the same position. This bifunctional nature allows for further derivatization, making it a versatile building block in organic synthesis. The compound’s solubility profile and stability under various reaction conditions have been extensively studied, which enhances its utility in both laboratory-scale preparations and industrial processes.

In recent years, there has been growing interest in sulfonyl nitriles due to their potential pharmacological properties. Research studies have demonstrated that derivatives of this class of compounds exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The methanesulfonyl group is known to enhance binding affinity to biological targets, while the nitrile group can participate in further chemical transformations, such as hydrolysis or reduction, to yield different functional groups.

One of the most compelling aspects of 1-methanesulfonylcyclopentane-1-carbonitrile is its role as a precursor in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of heterocyclic compounds that mimic natural products with known therapeutic benefits. The cyclopentane ring itself is a common motif in many biologically active substances due to its ability to adopt favorable conformations that interact effectively with biological targets. Additionally, the presence of both electron-withdrawing groups (such as the sulfonyl and nitrile groups) can influence the electronic properties of the molecule, making it an attractive candidate for designing molecules with specific biochemical activities.

The synthesis of 1-methanesulfonylcyclopentane-1-carbonitrile typically involves multi-step organic reactions starting from commercially available cyclopentene derivatives. One common approach involves the sulfonation of cyclopentene followed by cyanation to introduce the nitrile group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, allowing for higher yields and reduced byproduct formation. These improvements are crucial for both academic research and industrial applications where cost-effectiveness and sustainability are paramount.

In terms of pharmaceutical applications, 1-methanesulfonylcyclopentane-1-carbonitrile has been explored as a key intermediate in the development of novel therapeutic agents. For example, researchers have investigated its potential use in designing small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to inflammatory diseases. The compound’s ability to undergo further functionalization makes it a valuable tool for medicinal chemists seeking to optimize lead compounds for clinical trials.

The chemical properties of this compound include moderate reactivity due to the presence of both electron-withdrawing and nucleophilic centers. This balance allows for selective modifications at different positions on the molecule, enabling chemists to tailor its biological activity according to specific needs. Additionally, its stability under standard storage conditions makes it a practical choice for long-term research projects where consistent quality is essential.

From an industrial perspective, the production and handling of 1-methanesulfonylcyclopentane-1-carbonitrile must adhere to stringent quality control measures to ensure consistency across batches. Advances in process optimization have led to more efficient synthetic routes that minimize waste and reduce environmental impact. These efforts align with global trends toward greener chemistry, where sustainable practices are increasingly prioritized.

The biological evaluation of derivatives derived from this compound has revealed promising results in preclinical studies. For instance, certain analogs have shown inhibitory effects on enzymes involved in cancer cell proliferation, suggesting their potential as anticancer agents. While further research is needed to fully understand their therapeutic efficacy and safety profiles, these findings underscore the importance of exploring novel scaffolds like 1-methanesulfonylcyclopentane-1-carbonitrile in drug discovery efforts.

In conclusion, 1-methanesulfonylcyclopentane-1-carbonitrile (CAS No. 1249016-54-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile synthetic applications. Its role as an intermediate in drug development continues to be explored through innovative research approaches aimed at improving human health outcomes worldwide.